Cas no 256955-60-9 (N-benzyl-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide)

• Product Name: N-benzyl-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide
• CAS No: 256955-60-9
• MF: C₁₇H₁₆N₂O₂S
• MW: 312.386142730713
• CID: 6194866
• PubChem ID: 2802738
• Update Time: 2025-06-30

N-benzyl-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide
• 256955-60-9
• N-BENZYL-2-(3-OXO-3,4-DIHYDRO-2H-BENZO(1,4)THIAZIN-2-YL)-ACETAMIDE
• SCHEMBL4175139
• N-benzyl-2-(3-oxo-4H-1,4-benzothiazin-2-yl)acetamide
• IDI1_008256
• MLS001003671
• DTXSID701332154
• Oprea1_650853
• Oprea1_450095
• N-benzyl-2-(3-oxo-3,4-dihydro-2H-benzo[b][1,4]thiazin-2-yl)acetamide
• N1-benzyl-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide
• HMS2742J09
• HMS1412B15
• AKOS000536480
• CHEMBL1448261
• IFLab1_000037
• AF-399/34824004
• AKOS016318239
• EU-0042125
• SMR000347501
• Z31269286
• F0030-0062

• Inchi： 1S/C17H16N2O2S/c20-16(18-11-12-6-2-1-3-7-12)10-15-17(21)19-13-8-4-5-9-14(13)22-15/h1-9,15H,10-11H2,(H,18,20)(H,19,21)
• InChI Key： JEUQSVWLOPCDJW-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2NC(C1CC(NCC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 312.09324893g/mol
• Monoisotopic Mass: 312.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 83.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on N-benzyl-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide

Introduction to N-benzyl-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide (CAS No. 256955-60-9)

N-benzyl-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide is a compounds that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. With a CAS number of 256955-60-9, this chemical compound belongs to the benzothiazine class, which is known for its diverse applications in medicinal chemistry. The presence of a benzyl group and an acetamide moiety in its structure contributes to its complex reactivity and functionality, making it a promising candidate for further investigation.

The benzothiazine core of N-benzyl-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide is particularly interesting because it mimics the structure of natural products that have been shown to exhibit various biological activities. Recent studies have highlighted the importance of benzothiazine derivatives in the development of drugs targeting neurological disorders, cardiovascular diseases, and inflammatory conditions. The N-benzyl group in the molecule enhances its solubility and stability, which are critical factors for drug formulation and bioavailability.

In the context of modern pharmaceutical research, N-benzyl-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide has been investigated for its potential role as an intermediate in the synthesis of more complex molecules. The 3-oxo group within the benzothiazine ring introduces a site for further functionalization, allowing chemists to explore a wide range of modifications that could enhance biological activity. This flexibility makes it a valuable building block for drug discovery efforts aimed at developing novel therapeutic agents.

One of the most compelling aspects of N-benzyl-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide is its potential application in the treatment of chronic diseases. For instance, researchers have been exploring its effects on enzymes and receptors involved in pain signaling pathways. Preliminary studies suggest that this compound may interact with specific targets in a manner that could lead to the development of new analgesics with improved efficacy and reduced side effects. The acetamide moiety is particularly relevant here, as it is commonly found in bioactive molecules known for their pharmacological properties.

The synthesis of N-benzyl-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-y l)acetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and ring-closing metathesis, have been employed to construct the benzothiazine core efficiently. These methods not only streamline the synthetic process but also allow for greater control over the stereochemistry of the product, which is crucial for biological activity.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in understanding the interactions between N-benzyl -2-(3 -oxo -3 ,4 -dihydro - 2 H - 1 ,4 -benzothiazin - 2 - yl )acetamide and biological targets. These studies have provided insights into how the molecule binds to proteins and enzymes, offering a rational basis for designing derivatives with enhanced potency. The integration of experimental data with computational models has become an indispensable tool in modern drug discovery pipelines.

The pharmacokinetic properties of N-benzyl - 2 -( 3 - oxo - 3 ,4 - dihydro - 2 H - 1 ,4 -benzothiazin - 2 - yl )acetamide are also under investigation to determine its suitability for clinical applications. Factors such as absorption, distribution, metabolism, and excretion (ADME) play a critical role in assessing whether a compound can reach therapeutic levels in vivo and maintain stability over time. Preliminary data suggest that this molecule may exhibit favorable pharmacokinetic profiles when appropriately formulated.

In conclusion, N-benzyl - 2 -( 3 - oxo - 3 ,4 - dihydro - 2 H - 1 ,4 -benzothiazin - 2 - yl )acetamide (CAS No. 256955--60--9) represents a promising area of research within pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most challenging medical conditions.